Cas no 2613381-58-9 (1-(3-Ethynyl-4-methoxyphenyl)ethan-1-one)

• Product Name: 1-(3-Ethynyl-4-methoxyphenyl)ethan-1-one
• CAS No: 2613381-58-9
• MF: C₁₁H₁₀O₂
• MW: 174.195903301239
• MDL: MFCD33032114
• CID: 5663088
• PubChem ID: 155943733
• Update Time: 2025-10-19

1-(3-Ethynyl-4-methoxyphenyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2613381-58-9
• 1-(3-ethynyl-4-methoxyphenyl)ethan-1-one
• EN300-27735556
• 1-(3-Ethynyl-4-methoxyphenyl)ethan-1-one

• MDL： MFCD33032114
• Inchi： 1S/C11H10O2/c1-4-9-7-10(8(2)12)5-6-11(9)13-3/h1,5-7H,2-3H3
• InChI Key： HEEGXDTUCOZEPS-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(C(C)=O)=CC=1C#C

Computed Properties

• Exact Mass: 174.068079557g/mol
• Monoisotopic Mass: 174.068079557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 26.3Ų

Additional information on 1-(3-Ethynyl-4-methoxyphenyl)ethan-1-one

Professional Introduction to 1-(3-Ethynyl-4-methoxyphenyl)ethan-1-one (CAS No. 2613381-58-9)

1-(3-Ethynyl-4-methoxyphenyl)ethan-1-one, identified by the Chemical Abstracts Service registry number 2613381-58-9, is a structurally unique organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a phenyl ring substituted with both an ethynyl group and a methoxy group, along with an acetyl functional group at the terminal carbon, presents a promising scaffold for the development of novel bioactive agents. The presence of these specific substituents imparts distinct electronic and steric properties, making it a versatile building block for synthetic chemists exploring drug discovery.

The ethynyl moiety at the 3-position of the phenyl ring introduces a triple bond, which can participate in various chemical reactions such as metal-catalyzed coupling reactions, including Suzuki-Miyaura and Sonogashira couplings. These reactions are widely employed in constructing biaryl structures, which are prevalent in many pharmacologically active compounds. The methoxy group at the 4-position serves as an electron-donating aromatic substituent, influencing the overall electronic distribution of the molecule and potentially modulating its interactions with biological targets.

The acetyl group at the terminal position of the ethyl chain provides a polar functional handle that can be further modified through acylation, esterification, or amidation reactions. This flexibility allows chemists to tailor the compound’s properties for specific applications, such as enhancing solubility or improving binding affinity to biological receptors. The combination of these structural features makes 1-(3-Ethynyl-4-methoxyphenyl)ethan-1-one a valuable intermediate in the synthesis of potential therapeutic agents.

Recent advancements in computational chemistry have enabled more efficient virtual screening and molecular modeling studies for this type of compound. Researchers have utilized quantum mechanical calculations to predict the electronic structure and reactivity of 1-(3-Ethynyl-4-methoxyphenyl)ethan-1-one, providing insights into its potential utility as a ligand in drug design. These studies suggest that the molecule may exhibit inhibitory activity against certain enzymes and receptors implicated in inflammatory and neurodegenerative diseases.

In parallel, experimental investigations have explored the pharmacological profile of derivatives derived from 1-(3-Ethynyl-4-methoxyphenyl)ethan-1-one. For instance, modifications at the ethynyl position have led to compounds with enhanced binding affinity to target proteins, while alterations at the methoxy group have influenced metabolic stability. Such findings highlight the importance of structural optimization in maximizing biological activity.

The synthesis of 1-(3-Ethynyl-4-methoxyphenyl)ethan-1-one itself has been refined through multi-step organic transformations, leveraging modern catalytic systems to improve yield and purity. Transition-metal-catalyzed reactions have played a crucial role in constructing the core biaryl scaffold efficiently. These synthetic strategies not only demonstrate the compound’s synthetic accessibility but also showcase its potential as a precursor for more complex molecules.

Emerging research also suggests that 1-(3-Ethynyl-4-methoxyphenyl)ethan-1-one may find applications beyond traditional pharmaceuticals. Its unique structural features make it suitable for material science applications, such as in organic electronics or polymer chemistry, where aromatic compounds with functional groups are sought after for their tunable properties. The dual nature of its substituents—both electron-donating (methoxy) and reactive (ethynyl)—offers broad utility across multiple disciplines.

The future direction of research on 1-(3-Ethynyl-4-methoxyphenyl)ethan-1-one is likely to focus on expanding its chemical space through diversification strategies. This includes exploring novel derivatives via cross-coupling reactions, heterocyclic incorporations, or bioconjugation techniques. Such efforts aim to uncover new biological activities and therapeutic potentials that could address unmet medical needs.

In conclusion, 1-(3-Ethynyl-4-methoxyphenyl)ethan-1-one (CAS No. 2613381-58-9) represents a structurally intriguing compound with significant promise in pharmaceutical and materials science applications. Its well-defined substituents provide opportunities for diverse chemical modifications, while its inherent properties make it an attractive candidate for further exploration. As research continues to uncover new methodologies and targets, this molecule is poised to contribute substantially to innovation in drug discovery and advanced materials development.